![molecular formula C17H17N3O3 B4534693 N-isopropyl-2-[(8-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide](/img/structure/B4534693.png)
N-isopropyl-2-[(8-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide
Overview
Description
N-isopropyl-2-[(8-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as IQOX and is used in various studies related to biochemistry and physiology.
Mechanism of Action
The mechanism of action of IQOX is not fully understood. However, it is known to inhibit the activity of protein kinase C, which is involved in various cellular processes such as cell growth, differentiation, and apoptosis. IQOX has also been shown to affect calcium signaling in cells, which is important for many cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of IQOX are dependent on the specific research application. However, it has been shown to have an inhibitory effect on protein kinase C activity, which can affect various cellular processes. It has also been shown to affect calcium signaling in cells, which is important for many cellular processes.
Advantages and Limitations for Lab Experiments
One advantage of using IQOX in lab experiments is its specificity for protein kinase C. It can be used to study the function of this enzyme in cells without affecting other cellular processes. However, one limitation of using IQOX is its potential toxicity. It is important to use appropriate safety measures when handling this compound.
Future Directions
There are several future directions for IQOX research. One direction is the development of more specific inhibitors of protein kinase C. Another direction is the study of the effects of IQOX on other cellular processes, such as cell cycle regulation and apoptosis. Additionally, IQOX could be used in studies related to the development of new cancer therapies.
Scientific Research Applications
IQOX is used in various scientific research applications, particularly in the field of biochemistry and physiology. It is used as a tool to study the function of various proteins and enzymes in cells. It has been used in studies related to the inhibition of protein kinase C, which is involved in various cellular processes. IQOX has also been used to study the role of calcium in cellular signaling.
Properties
IUPAC Name |
N-propan-2-yl-2-(quinolin-8-yloxymethyl)-1,3-oxazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3/c1-11(2)19-17(21)13-9-23-15(20-13)10-22-14-7-3-5-12-6-4-8-18-16(12)14/h3-9,11H,10H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQHSGDGQPFGYOU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=COC(=N1)COC2=CC=CC3=C2N=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.